3-(4-methoxyphenyl)-N-(4-methylbenzyl)propanamide

• Molecular Formula: C18H21NO2
• Molecular Weight: 283.4 g/mol
• IUPAC Name: 3-(4-methoxyphenyl)-N-[(4-methylphenyl)methyl]propanamide
• InChI: InChI=1S/C18H21NO2/c1-14-3-5-16(6-4-14)13-19-18(20)12-9-15-7-10-17(21-2)11-8-15/h3-8,10-11H,9,12-13H2,1-2H3,(H,19,20)
• InChI Key: WEUORROLKCEEJD-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)CNC(=O)CCC2=CC=C(C=C2)OC

Description

3-(4-methoxyphenyl)-N-(4-methylbenzyl)propanamide, also known as FUB-AMB, is a synthetic cannabinoid that has gained popularity in recent years due to its potential applications in scientific research. FUB-AMB is a potent agonist of the cannabinoid receptor CB1, which is responsible for the psychoactive effects of cannabis.

Mechanism of Action

3-(4-methoxyphenyl)-N-(4-methylbenzyl)propanamide acts as a potent agonist of the CB1 receptor, which is a G protein-coupled receptor that is primarily expressed in the brain. When this compound binds to the CB1 receptor, it activates a signaling pathway that leads to the release of neurotransmitters such as dopamine and serotonin. This results in the psychoactive effects of this compound, which include euphoria, relaxation, and altered perception.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to increase the release of dopamine and serotonin, which are neurotransmitters that are involved in the regulation of mood, appetite, and pain perception. This compound has also been shown to have anti-inflammatory effects, which may be useful in the treatment of inflammatory conditions such as arthritis and Crohn's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(4-methoxyphenyl)-N-(4-methylbenzyl)propanamide in lab experiments is its high potency and selectivity for the CB1 receptor. This makes it a useful tool for studying the effects of cannabinoids on the brain and nervous system. However, this compound also has some limitations. It is a synthetic compound, which means that its effects may not be representative of those of natural cannabinoids. Additionally, this compound has not been extensively studied in humans, so its safety and toxicity profile are not well understood.

Future Directions

There are several future directions for research on 3-(4-methoxyphenyl)-N-(4-methylbenzyl)propanamide. One area of interest is the development of new synthetic cannabinoids with improved safety and efficacy profiles. Another area of interest is the study of the endocannabinoid system in the development of neurological disorders. Finally, this compound may be useful in the development of new treatments for inflammatory conditions such as arthritis and Crohn's disease.

Synthesis Methods

3-(4-methoxyphenyl)-N-(4-methylbenzyl)propanamide can be synthesized using a simple one-pot reaction method. The starting materials for the synthesis are 4-methoxybenzaldehyde, 4-methylbenzylamine, and 3-bromopropionyl chloride. The reaction is carried out in the presence of a base such as triethylamine and a solvent such as dichloromethane. The product is then purified using column chromatography to obtain pure this compound.

Scientific Research Applications

3-(4-methoxyphenyl)-N-(4-methylbenzyl)propanamide has potential applications in scientific research, particularly in the field of neuroscience. It can be used to study the effects of cannabinoids on the brain and nervous system. This compound has been shown to have a high affinity for the CB1 receptor, which is involved in the regulation of mood, appetite, and pain perception. It can also be used to study the role of the endocannabinoid system in the development of neurological disorders such as epilepsy, Parkinson's disease, and multiple sclerosis.